![molecular formula C16H14N4O2S B2819761 4-(5-(Pyridin-2-yl)-1,2,4-oxadiazol-3-yl)-1-(thiophen-2-ylmethyl)pyrrolidin-2-one CAS No. 1171181-80-8](/img/structure/B2819761.png)
4-(5-(Pyridin-2-yl)-1,2,4-oxadiazol-3-yl)-1-(thiophen-2-ylmethyl)pyrrolidin-2-one
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Description
4-(5-(Pyridin-2-yl)-1,2,4-oxadiazol-3-yl)-1-(thiophen-2-ylmethyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C16H14N4O2S and its molecular weight is 326.37. The purity is usually 95%.
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Scientific Research Applications
Anticancer Potential
Compounds structurally related to the given chemical have been studied for their anticancer activities. For instance, derivatives of 1,2,4-oxadiazole have been identified as apoptosis inducers and potential anticancer agents. These compounds demonstrated activity against breast and colorectal cancer cell lines, with their molecular target identified as TIP47, an IGF II receptor-binding protein (Zhang et al., 2005). Moreover, novel series of 1,3,4-oxadiazoles containing carbonyl/sulfonyl tetrahydrohydropyridine moiety have been synthesized and evaluated for anti-cancer activities, showing moderate cytotoxicity against MCF-7 breast cancer cell lines (Redda & Gangapuram, 2007).
Antimicrobial Activities
Another area of application involves the synthesis of new 1,2,4-triazoles and their evaluation for antimicrobial activities. These compounds have been shown to possess good to moderate activity against a range of microbial strains (Bayrak et al., 2009). Similarly, oxoethylthio-1,3,4-oxadiazole derivatives have been synthesized and tested for their in vitro anti-tubercular activity, with several compounds exhibiting significant efficacy (Raval et al., 2014).
Materials Science Applications
In the field of materials science, certain derivatives related to the compound have been utilized as electron-transporting and exciton-blocking materials for organic light-emitting diodes (OLEDs), showing high efficiency and low roll-off in device performance (Shih et al., 2015).
Synthesis and Chemical Studies
The compound and its analogs have been involved in various synthetic and chemical studies, aiming to explore their potential applications further. For instance, the synthesis of polycyclic systems containing the 1,2,4-oxadiazole ring has been reported, providing insights into the chemical properties and potential applications of these compounds (Kharchenko et al., 2008).
Properties
IUPAC Name |
4-(5-pyridin-2-yl-1,2,4-oxadiazol-3-yl)-1-(thiophen-2-ylmethyl)pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4O2S/c21-14-8-11(9-20(14)10-12-4-3-7-23-12)15-18-16(22-19-15)13-5-1-2-6-17-13/h1-7,11H,8-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLWCQJOYCUYZGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)CC2=CC=CS2)C3=NOC(=N3)C4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.